Cas no 1352396-54-3 (5-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product Name: 5-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1352396-54-3
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 4774861
• PubChem ID: 83484875
• Update Time: 2026-02-26

5-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid
• AK00741892
• D80211
• SCHEMBL24369482
• 1352396-54-3
• CEC39654
• DB-382516
• CS-0160673
• BS-15227
• AKOS023207347

• Inchi： 1S/C8H5ClN2O2/c9-5-1-2-11-7(3-5)6(4-10-11)8(12)13/h1-4H,(H,12,13)
• InChI Key： XNOFFYIZHUIKDT-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(C=1)=C(C(=O)O)C=N2

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6

Additional information on 5-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid

Introduction to 5-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352396-54-3)

5-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352396-54-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolopyridine class, which is known for its broad spectrum of pharmacological properties. The presence of a chloro substituent at the 5-position and a carboxylic acid group at the 3-position further enhances its chemical reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The structural features of 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid contribute to its unique chemical and biological properties. The pyrazolopyridine core is a fused bicyclic system consisting of a pyrazole ring and a pyridine ring, which can interact with various biological targets through hydrogen bonding, hydrophobic interactions, and other non-covalent forces. The chloro substituent at the 5-position of the pyrazole ring introduces electrophilicity, enabling nucleophilic substitution reactions that can be exploited for further derivatization. Additionally, the carboxylic acid group at the 3-position provides a site for amide bond formation, allowing for the attachment of various pharmacophores.

In recent years, 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research is its role as an intermediate in the synthesis of biologically active compounds. For instance, this compound has been utilized in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The pyrazolopyridine scaffold is particularly well-suited for targeting protein kinases due to its ability to mimic ATP binding pockets and disrupt kinase activity.

Recent studies have highlighted the pharmacological significance of 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid in oncology research. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects on several kinases involved in tumor growth and progression. For example, modifications at the 4-position of the pyrazole ring have been shown to enhance binding affinity to tyrosine kinases such as EGFR (epidermal growth factor receptor) and HER2 (human epidermal growth factor receptor 2). These findings suggest that 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid could serve as a lead compound for developing novel anticancer agents.

The synthetic utility of 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid is another area of considerable interest. The compound can be synthesized through various synthetic routes, including condensation reactions between hydrazines and β-ketoesters or β-diketones, followed by chlorination and carboxylation steps. These synthetic strategies allow for modular construction of the pyrazolopyridine core with high regioselectivity and yield. Furthermore, the presence of both chloro and carboxylic acid functional groups provides multiple handles for further chemical modifications, enabling the creation of libraries of diverse derivatives for high-throughput screening.

In addition to its applications in oncology, 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid has shown promise in other therapeutic areas. For instance, it has been investigated as a potential scaffold for developing antimicrobial agents due to its ability to disrupt bacterial cell wall synthesis. Some studies have reported that derivatives of this compound exhibit activity against Gram-positive bacteria by inhibiting key enzymes involved in peptidoglycan biosynthesis. This highlights the broad therapeutic potential of 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid beyond cancer treatment.

The biological activity of 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid is further enhanced by its ability to cross-react with various biological targets through different chemical functionalities. For example, amide derivatives derived from this compound have been shown to modulate neurotransmitter receptors, making them attractive candidates for treating neurological disorders such as depression and anxiety. The versatility of this scaffold allows researchers to fine-tune its pharmacological properties by introducing different substituents at strategic positions on the heterocyclic core.

Recent advances in computational chemistry have also contributed to the understanding of how 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid interacts with biological targets. Molecular docking studies have been performed to predict binding affinities and identify potential binding pockets on target proteins. These computational approaches have helped guide experimental efforts by providing insights into which regions of the compound are critical for biological activity. Additionally, virtual screening techniques have been used to identify novel derivatives with enhanced potency or selectivity.

The drug development pipeline currently includes several compounds derived from 5-chloropyrazolo[1,5-a]pyridine-3-carboxylic acid, with some already progressing into clinical trials. These preclinical studies have demonstrated promising results in terms of efficacy and safety profiles. For instance, one derivative has shown significant antitumor activity in animal models without causing severe side effects observed with conventional chemotherapeutic agents. Such findings are encouraging and warrant further investigation into this class of compounds.

In conclusion, 5-Chloropyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 1352396-54-3) is a structurally intriguing heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it an excellent scaffold for designing biologically active molecules targeting various diseases including cancer and infectious disorders. With ongoing advancements in synthetic chemistry, computational biology,and preclinical research, this compound continues to be a focal point in medicinal chemistry efforts aimed at discovering novel therapeutic agents.